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Compound of Interest |

Compound Name: Cesiumdodecaborate,10Benriched

CAS No.: 109742-44-1

Cat. No.: B1141412
. J
B
H

Part 1: Executive Summary & Immediate Action

Do not treat this material as standard chemical waste without verification.
Cesium Dodecaborate enriched with Boron-10 (

B) presents a dual-hazard profile unique to Boron Neutron Capture Therapy (BNCT) research.
While the virgin chemical is chemically stable and relatively low-toxicity, post-experimental
material must be presumed radioactive until proven otherwise.

o Primary Risk: Neutron activation of the stable Cesium-133 cation into Radioactive Cesium-
134.

e Secondary Consideration: Economic loss.

B-enriched material carries a market premium of 10x—50x over natural boron. Disposal
should be the last resort after recovery assessment.

Immediate Triage Protocol:

« |solate: Quarantine the container immediately.
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e Scan: Use a Geiger-Muller (GM) counter or Sodium lodide (Nal) scintillator to detect
beta/gamma emission.

o Classify: Proceed to the Decision Matrix below.

Part 2: Characterization & Hazard Identification[1][2]

To dispose of this material safely, you must understand the "Two-State" nature of the
compound.

State A: Virgin /| Non-Irradiated Material

o Chemical Nature: Inorganic salt. Water-soluble.[1][2]
e Hazards: Skin/Eye irritant.[3][4][5] Non-volatile.[2]

o Regulatory Status: Generally Non-RCRA Regulated (Federally). Not a P- or U-listed waste.
However, Cesium is regulated as a hazardous metal in specific jurisdictions (e.g., California
Title 22).

e Action: Chemical Waste Disposal or Vendor Return.

State B: Irradiated / "Hot" Material

o Transformation: During BNCT experiments, the sample is bombarded with thermal neutrons.
o B captures neutrons
Li +
He (Stable/Short-lived).

o ngcontent-ng-¢1989010908=""_nghost-ng-c3017681703="" class="inline ng-star-
inserted">

Cs (Natural) captures neutrons

Cs (Radioactive).

e Radiological Hazard:

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://en.wikipedia.org/wiki/Borax
https://en.wikipedia.org/wiki/Lithium_carbonate
https://sds.strem.com/sd55-1800_US.pdf
https://www.fishersci.com/store/msds?partNumber=AC219190010&productDescription=CESIUM%2C+99.95%2B%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.angenechemical.com/sds/12008-75-2.pdf
https://en.wikipedia.org/wiki/Lithium_carbonate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Cs has a half-life (
) of 2.06 years and emits high-energy gamma rays.

e Action: Radioactive Waste Management (LLRW).

Part 3: Operational Disposal Workflows
Decision Matrix: The "Hot" Check

Use the following logic flow to determine the correct disposal path. Do not bypass the
radiological survey.
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Figure 1: Decision logic for classifying Cesium Dodecaborate waste based on neutron
exposure history.
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Protocol A: Non-Irradiated (Chemical) Disposal

Applicability: Expired shelf stock, spilled virgin powder, or wash-water from non-hot zones.

o Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar. Glass is
acceptable but poses a breakage risk.

e Labeling:
o Label as "Non-RCRA Regulated Chemical Waste".
o Chemical Name: "Cesium Dodecaborate (

B-enriched)".

o Hazards: "lrritant".
e Liquid Waste (Aqueous):
o If the material is in solution, ensure pH is between 5-9.

o Do not mix with organic solvents (keeps the waste stream "Aqueous Inorganic” which is
cheaper to dispose of).

e Documentation:
o Attach the Safety Data Sheet (SDS).[6]

o Crucial: Mark the container "Radiological Clearance: Negative" with the date and
surveyor's initials to prevent rejection by waste handlers.

Protocol B: Irradiated (Radioactive) Disposal

Applicability: Post-BNCT samples, target residues, or activated glassware.
» Segregation: Isolate from short-lived isotopes (like

Na or

cl).
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Csis a long-lived nuclide (
years).

¢ Containment:

o Solids: Double-bag in heavy-gauge yellow radioactive waste bags. Place in a shielded
container (Lead/Lucite) if dose rates are high.

o Liquids: Absorb onto an inert matrix (vermiculite) or store in HDPE carboys if liquid storage
is permitted by your Radiation Safety Officer (RSO).

e Disposal Options:

o Option 1: Decay-in-Storage (DIS): Due to the 2-year half-life, this is generally not practical
for ngcontent-ng-c1989010908="" nghost-ng-c3017681703="" class="inline ng-star-
inserted">

Cs unless you can store for 20 years (10 half-lives).

o Option 2: Commercial LLRW Disposal: Transfer to your facility's Low-Level Radioactive
Waste stream. Ensure the manifest explicitly lists

Cs.

Part 4: Technical Data & Reference Values

Quantitative Data for Waste Profiling
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Property

Value

Relevance to Disposal

Chemical Formula

Csngcontent-ng-
€1989010908="" _nghost-ng-
c3017681703="" class="inline

ng-star-inserted">
B

H

Identify as Inorganic Salt.[7]

CAS Number

12008-75-2 (Generic)

Used for waste manifesting.[8]

[7]

Water Solubility

High (>30 g/L)

Easily mobilized; do not landfill

without encapsulation.

ngcontent-ng-c1989010908=""
_nghost-ng-c3017681703=""
class="inline ng-star-inserted">

Cs Cross Section

29.0 Barns (Thermal)

High. Indicates high probability

of activation to

Cs.

Too long for rapid decay;

; 2.065 Years
Cs Half-Life requires long-term disposal.[7]
Not a federal hazardous
RCRA Status Not Listed (P/U/D) waste, but check state regs.[8]

[7]

Part 5: Scientific Rationale (The "Why")

1. The Cesium Trap: Many researchers focus on the Boron-10 because that is the active

therapeutic agent. However, from a waste perspective, the Boron is negligible. The Cesium is

the liability. Natural Cesium (

Cs) has a thermal neutron capture cross-section of 29 barns [1]. This is significant. Even a
short exposure to a BNCT neutron flux (

) can generate sufficient
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Cs to exceed exemption limits [2].

2. Isotope Economics: Enriched

B is produced via complex fractionation processes. If you have >5g of virgin material, disposal
is financially irresponsible. Contact your vendor (e.g., Katchem, Boron Specialties) for a "buy-
back" or "re-certification” program. This validates the "waste minimization" principle required by
most institutional licenses.

3. Self-Validating Safety: The protocol above requires a "Radiological Clearance" tag on
chemical waste. This forces the user to perform a survey. If they skip the survey, they cannot fill
out the tag, and the waste pickup will be refused. This administrative hurdle acts as a physical
safety barrier against accidental disposal of radioactive material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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and industry.
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